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Compound Name:
2-(Methylthio)-1,3-thiazole-4-

carboxylic acid

Cat. No.: B1344492 Get Quote

An In-depth Technical Guide to 2-(Methylthio)-1,3-thiazole-4-carboxylic acid

Introduction
2-(Methylthio)-1,3-thiazole-4-carboxylic acid is a heterocyclic organic compound belonging

to the thiazole class. Thiazole derivatives are of significant interest to researchers, scientists,

and drug development professionals due to their wide range of chemical, physical, and

pharmacological properties.[1] These compounds are integral to various biologically active

molecules and are found in natural products like penicillin.[1] This guide provides a

comprehensive overview of 2-(Methylthio)-1,3-thiazole-4-carboxylic acid, including its

synthesis, potential biological activities, and its role as a chemical intermediate. While specific

historical details of its discovery are not extensively documented, its synthesis and properties

can be understood within the broader context of thiazole chemistry.

Chemical Properties
A summary of the key chemical properties of 2-(Methylthio)-1,3-thiazole-4-carboxylic acid is

presented in the table below.
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Property Value

Molecular Formula C₅H₅NO₂S₂[2][3]

Molecular Weight 175.23 g/mol [3]

CAS Number 907543-75-3[3]

Appearance White to off-white solid[3]

Purity Typically ≥98%[2]

Storage Temperature 2-8°C[3]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-(Methylthio)-1,3-
thiazole-4-carboxylic acid is not readily available in the literature, a plausible synthetic route

can be devised based on established methods for creating similar thiazole-4-carboxylic acid

derivatives. A common approach is the Hantzsch thiazole synthesis.

Proposed Experimental Protocol: Hantzsch Thiazole
Synthesis Adaptation
This protocol is a generalized procedure and may require optimization for the specific synthesis

of 2-(Methylthio)-1,3-thiazole-4-carboxylic acid.

Materials:

Ethyl 2-chloroacetoacetate

Methyl dithiocarbamate

Ethanol

Sodium hydroxide

Hydrochloric acid

Diethyl ether
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Procedure:

Cyclization: A solution of ethyl 2-chloroacetoacetate and methyl dithiocarbamate in ethanol is

refluxed for several hours. The reaction involves the condensation of the α-haloketone with

the thioamide to form the thiazole ring.

Hydrolysis: The resulting ethyl 2-(methylthio)-1,3-thiazole-4-carboxylate is then hydrolyzed

using an aqueous solution of sodium hydroxide. The mixture is heated to ensure complete

conversion of the ester to the carboxylate salt.

Acidification: After cooling the reaction mixture, it is acidified with hydrochloric acid to a pH of

approximately 3. This protonates the carboxylate, leading to the precipitation of the desired

2-(Methylthio)-1,3-thiazole-4-carboxylic acid.

Isolation and Purification: The precipitate is collected by filtration, washed with cold water to

remove any inorganic impurities, and then dried. Further purification can be achieved by

recrystallization from a suitable solvent such as ethanol or an ethanol-water mixture.

The following diagram illustrates the general workflow for the synthesis of thiazole-4-carboxylic

acids.

General Synthesis Workflow for Thiazole-4-Carboxylic Acids
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Caption: Generalized workflow for thiazole-4-carboxylic acid synthesis.
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Biological Activities and Potential Applications
Thiazole derivatives exhibit a broad spectrum of biological activities, making them valuable

scaffolds in drug discovery.[1][4] While specific studies on 2-(Methylthio)-1,3-thiazole-4-
carboxylic acid are limited, the activities of related compounds suggest potential areas of

application.

Biological Activity Description

Antimicrobial
Thiazole derivatives have shown efficacy

against various bacterial and fungal strains.[5][6]

Anticancer

Some thiazole compounds exhibit cytotoxic

effects on cancer cell lines.[1][5] For instance,

derivatives of 2-amino-thiazole-5-carboxylic acid

have been designed based on the structure of

the anti-leukemia drug dasatinib.[7]

Anti-inflammatory
Certain thiazole derivatives possess anti-

inflammatory properties.[1][5]

Antitubercular

The emergence of multidrug-resistant

tuberculosis has spurred the development of

new treatments, and thiazole derivatives have

been identified as promising candidates.[1][8]

Antiviral

Some novel 2-amino-1,3-thiazole-4-carboxylic

acid derivatives have demonstrated good

activity against the Tobacco Mosaic Virus

(TMV).[6]

The diverse biological activities of the thiazole nucleus are depicted in the following diagram.
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Biological Activities of Thiazole Derivatives
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Caption: Diverse biological activities of the thiazole core structure.

Conclusion
2-(Methylthio)-1,3-thiazole-4-carboxylic acid is a valuable chemical entity within the broader

family of thiazole derivatives. While its specific history of discovery is not well-documented, its

synthesis can be achieved through established chemical methodologies. The wide range of

biological activities associated with the thiazole nucleus suggests that this compound and its

derivatives hold significant potential for further investigation in medicinal chemistry and drug

development. This guide provides a foundational understanding for researchers and scientists

interested in exploring the applications of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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